2-(2-fluorophenyl)-N-(1-propyl-4-piperidinyl)acetamide

• IUPAC Name: 2-(2-fluorophenyl)-N-(1-propylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C16H23FN2O/c1-2-9-19-10-7-14(8-11-19)18-16(20)12-13-5-3-4-6-15(13)17/h3-6,14H,2,7-12H2,1H3,(H,18,20)
• InChI Key: ZKJOEZNRVCZZFY-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=O)CC2=CC=CC=C2F
• Molecular Formula: C16H23FN2O
• Molecular Weight: 278.36 g/mol

Description

2-(2-fluorophenyl)-N-(1-propyl-4-piperidinyl)acetamide is a chemical compound that belongs to the class of piperidine derivatives. It is commonly referred to as FPPP and is used in scientific research for its potential therapeutic properties. FPPP has been studied extensively in recent years, and its synthesis, mechanism of action, and effects have been investigated in detail.

Mechanism of Action

The mechanism of action of FPPP is not fully understood, but it is believed to act on the dopaminergic and serotonergic systems in the brain. It has been shown to increase the release of dopamine and serotonin, which are neurotransmitters that play a crucial role in regulating mood, motivation, and movement.
Biochemical and Physiological Effects:
FPPP has been shown to have various biochemical and physiological effects. It has been shown to increase locomotor activity, induce hyperthermia, and cause an increase in heart rate and blood pressure. FPPP has also been shown to have analgesic effects, reduce anxiety, and improve cognitive function.

Advantages and Limitations for Lab Experiments

FPPP has several advantages and limitations when used in lab experiments. One of the advantages is that it is relatively easy to synthesize and purify. It is also relatively stable and can be stored for an extended period. However, one of the limitations is that it has a short half-life, which can make it challenging to study its long-term effects. Additionally, FPPP has a low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of FPPP. One area of research is to investigate its potential as a treatment for neurological disorders such as Parkinson's disease and depression. Another area of research is to study its effects on the immune system and its potential as an immunomodulatory agent. Additionally, further research is needed to understand the long-term effects of FPPP and its potential for addiction and abuse.
Conclusion:
In conclusion, FPPP is a chemical compound that has shown promise in scientific research for its potential therapeutic properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of FPPP and its role in treating various neurological disorders.

Scientific Research Applications

FPPP is used in scientific research for its potential therapeutic properties. It has been studied for its effects on the central nervous system and has shown promise in treating various neurological disorders such as Parkinson's disease and depression. FPPP has also been studied for its potential as an analgesic and has shown to be effective in reducing pain in animal models.